Cas no 1436373-46-4 ((E)-2-Phenyl-N-thiophen-3-ylethenesulfonamide)

• Product Name: (E)-2-Phenyl-N-thiophen-3-ylethenesulfonamide
• CAS No: 1436373-46-4
• MF: C₁₂H₁₁NO₂S₂
• MW: 265.3512403965
• CID: 6118081
• PubChem ID: 75407823
• Update Time: 2025-06-08

(E)-2-Phenyl-N-thiophen-3-ylethenesulfonamide Chemical and Physical Properties

Names and Identifiers

• (E)-2-Phenyl-N-thiophen-3-ylethenesulfonamide
• 1436373-46-4
• Z3071324396
• 2-phenyl-N-(thiophen-3-yl)ethene-1-sulfonamide
• EN300-26578101

• Inchi： 1S/C12H11NO2S2/c14-17(15,13-12-6-8-16-10-12)9-7-11-4-2-1-3-5-11/h1-10,13H/b9-7+
• InChI Key： GFVCMQOUZPWUBQ-VQHVLOKHSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1=CSC=C1)(=O)=O

Computed Properties

• Exact Mass: 265.02312094g/mol
• Monoisotopic Mass: 265.02312094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 82.8Ų

Additional information on (E)-2-Phenyl-N-thiophen-3-ylethenesulfonamide

Introduction to (E)-2-Phenyl-N-thiophen-3-ylethenesulfonamide (CAS No. 1436373-46-4)

(E)-2-Phenyl-N-thiophen-3-ylethenesulfonamide, identified by its CAS number 1436373-46-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The unique structural features of this molecule, including its phenyl and thiophene rings, contribute to its distinctive chemical properties and biological interactions.

The molecular structure of (E)-2-Phenyl-N-thiophen-3-ylethenesulfonamide consists of a central ethylene sulfonamide linkage, with substituents on both the phenyl and thiophene rings. This arrangement not only imparts stability to the molecule but also enhances its ability to interact with biological targets. The presence of the sulfonamide group is particularly noteworthy, as it is a key pharmacophore in many drugs, influencing their binding affinity and metabolic stability.

In recent years, there has been a growing interest in sulfonamide derivatives due to their potential applications in treating various diseases, including infections, inflammation, and cancer. The structural motif of (E)-2-Phenyl-N-thiophen-3-ylethenesulfonamide suggests that it may exhibit multiple biological activities. Preliminary studies have indicated that this compound could possess antimicrobial properties, making it a promising candidate for the development of new antibiotics.

One of the most intriguing aspects of (E)-2-Phenyl-N-thiophen-3-ylethenesulfonamide is its interaction with biological targets at the molecular level. The phenyl and thiophene rings can engage in hydrophobic interactions with proteins, while the sulfonamide group can form hydrogen bonds. These interactions are critical for determining the compound's efficacy and selectivity. Advanced computational methods, such as molecular dynamics simulations and docking studies, have been employed to elucidate these interactions in detail.

The synthesis of (E)-2-Phenyl-N-thiophen-3-ylethenesulfonamide presents unique challenges due to its complex structure. However, recent advancements in synthetic chemistry have made it possible to produce this compound with high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been particularly useful in constructing the desired molecular framework.

Recent research has also explored the pharmacokinetic properties of (E)-2-Phenyl-N-thiophen-3-ylethenesulfonamide. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability. These characteristics are essential for developing a drug that can be administered orally and maintain its efficacy over an extended period. Additionally, the compound's solubility profile has been optimized to enhance its bioavailability.

The potential therapeutic applications of (E)-2-Phenyl-N-thiophen-3-ylethenesulfonamide extend beyond antimicrobial agents. Preliminary data suggest that this compound may also have anti-inflammatory effects, making it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis. Furthermore, its ability to modulate protein-protein interactions has led to investigations into its potential role in cancer therapy.

In conclusion, (E)-2-Phenyl-N-thiophen-3-ylethenesulfonamide (CAS No. 1436373-46-4) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique chemical properties and interactions with biological targets make it an attractive candidate for further research and development. As our understanding of this compound grows, so too does the likelihood of discovering new therapeutic uses that could benefit patients worldwide.